Cas no 2342-49-6 (1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-)

• Product Name: 1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• CAS No: 2342-49-6
• MF: C₁₃H₁₆ClFO₂
• MW: 258.716346740723
• CID: 267849
• PubChem ID: 259014
• Update Time: 2025-04-19

1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)heptan-1-one
• AC1O4DZS
• AG-G-82964
• Ammonium hexyl sulfate
• AZANIUM 1-SULFONATOOXYHEXANE
• azanium hexyl sulfate
• CTK5D5385
• hexyl sulfate ammonium
• Hexyl-(3-brom-5-fluor-2-hydroxy-phenyl)-keton
• Hexyl-(3-chlor-5-fluor-2-hydroxy-phenyl)-keton
• Sulfuric acid, monohexyl ester, ammonium salt
• Sulfuric acid,monohexyl ester, ammonium salt (1:1)
• Sulfuricacid, monohexyl ester, ammonium salt (9CI)
• NSC-88506
• NSC88506
• DTXSID50946080
• 2342-49-6
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-1-heptanone

• Inchi： 1S/C13H16ClFO2/c1-2-3-4-5-6-12(16)10-7-9(15)8-11(14)13(10)17/h7-8,17H,2-6H2,1H3
• InChI Key： POGPFFROPQKOOF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C(CCCCCC)=O)F

Computed Properties

• Exact Mass: 258.08238
• Monoisotopic Mass: 258.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 337.5°Cat760mmHg
• Flash Point: 157.9°C
• Refractive Index: 1.519
• PSA: 37.3
• LogP: 4.33780